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Compound of Interest

Compound Name: 4-Methoxybutane-2-Thiol

Cat. No.: B15267830

Essential Safety and Handling Guide for 4-
Methoxybutane-2-Thiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
4-Methoxybutane-2-Thiol (MBT), a potent aroma compound with a strong, distinctive odor.
Adherence to these procedures is essential to ensure laboratory safety and regulatory
compliance.

Hazard Identification and Classification

4-Methoxybutane-2-Thiol is classified as a hazardous substance.[1][2][3] A summary of its
key hazards is presented below.
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Hazard Class GHS Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor[2][4]
. H302: Harmful if swallowed[2]
Acute Toxicity, Oral Category 4 )
Skin Corrosion/Irritation - Irritating to skin[1][5]
Serious Eye Damage/Irritation - Irritating to eyes[5]

- . Irritating to respiratory
Specific Target Organ Toxicity -

system[1][5]
Physical and Chemical Properties:
Property Value
Molecular Formula CeH140S[6]
Molecular Weight 134.24 g/mol [6]
Appearance Colorless to very faint yellow liquid[6]

Powerful black-currant, catty-mango scent with

Odor
herbal and skunky undertones[1]
Boiling Point 159.1 °C[6]
Flash Point 50 °C (122 °F)[5][6]
Solubility Soluble in organic solvents; insoluble in water[6]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 4-Methoxybutane-2-Thiol. The
following table outlines the required equipment.
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Body Part

Required PPE

Specifications and
Rationale

Eyes/Face

Safety Goggles & Face Shield

Tightly fitting safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards are
required.[2] A face shield must
be worn over goggles when

there is a splash hazard.

Skin/Body

Chemical-Resistant Lab Coat

& Impervious Clothing

A flame-resistant and
impervious lab coat should be
worn.[2] Ensure complete

coverage of arms.

Hands

Chemical-Resistant Gloves

Double gloving is
recommended. Use a heauvier,
chemical-resistant glove (e.g.,
Butyl rubber or Viton™) as the
outer layer and a disposable
nitrile glove as the inner layer.
Nitrile gloves alone provide
limited protection and should
be changed immediately upon

contact.[7]

Respiratory

Full-Face Respirator with

Organic Vapor Cartridge

A full-face respirator with an
appropriate organic vapor (OV)
cartridge is required if
exposure limits are exceeded
or if working outside of a
certified fume hood.[2] The
cartridge should have a black
color code.[4][8]

Operational Plan: Step-by-Step Handling Protocol

3.1. Preparation:
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Work Area: All handling of 4-Methoxybutane-2-Thiol must be conducted within a certified
chemical fume hood to minimize inhalation exposure.[1]

PPE Donning: Before entering the work area, don all required PPE as specified in the table
above. Inspect gloves for any signs of degradation or puncture before use.[2]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.

Spill Kit: Have a chemical spill kit rated for flammable liquids and sulfur-containing
compounds readily available.

3.2. Handling Procedure:

Grounding: Ground and bond all containers and receiving equipment to prevent static
discharge, which can be an ignition source.[2]

Dispensing: Use spark-proof tools for all transfers.[2] Dispense the chemical slowly and
carefully to avoid splashing.

Container Sealing: Keep the container tightly closed when not in use.[2]

Avoid Inhalation and Contact: Avoid breathing vapors and prevent contact with skin and
eyes.[2]

3.3. Post-Handling:

Decontamination: Thoroughly wash hands and any potentially exposed skin with soap and
water after handling.[2]

PPE Doffing: Remove PPE in a designated area, taking care to avoid cross-contamination.

Storage: Store 4-Methoxybutane-2-Thiol in a cool, dry, well-ventilated area, away from
heat, sparks, and open flames.[1][2]

Disposal Plan: Step-by-Step Waste Management
Protocol
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4.1. Waste Collection:

o Waste Container: Collect all waste containing 4-Methoxybutane-2-Thiol in a dedicated,
properly labeled, and sealed container.

o Compatibility: Do not mix this waste with incompatible materials.

4.2. In-Lab Neutralization of Small Quantities (for Odor Reduction): This procedure should only
be performed by trained personnel.

o Oxidation: Small quantities of thiols can be oxidized to less odorous sulfonic acids using
sodium hypochlorite (bleach).[9]

e Procedure: In a fume hood, slowly add the thiol-containing waste to an excess of a dilute,
basic solution of sodium hypochlorite with stirring. The reaction can be exothermic, so
proceed with caution.

» Final Disposal: The resulting solution should be collected as hazardous waste for final
disposal by a certified waste management company.

4.3. Final Disposal:
e Regulations: Dispose of all waste in accordance with local, state, and federal regulations.

o Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed chemical waste disposal company for pickup and disposal of the
neutralized and un-neutralized waste.

Visual Workflow for PPE Selection
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PPE Selection for Handling 4-Methoxybutane-2-Thiol

Hazard Assessment

Start: Handling 4-Methoxybutane-2-Thiol
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- Flammable Liquid
- Harmful if Swallowed
- Skin/Eye/Respiratory Irritant
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Caption: PPE Selection Workflow for 4-Methoxybutane-2-Thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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